2-(2-oxoazepan-1-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide

• IUPAC Name: 2-(2-oxoazepan-1-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C16H21N5O2/c22-15(12-20-10-4-1-2-7-16(20)23)17-9-8-14-19-18-13-6-3-5-11-21(13)14/h3,5-6,11H,1-2,4,7-10,12H2,(H,17,22)
• InChI Key: CTWREDHTFMDFNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CC(=O)NCCC2=NN=C3N2C=CC=C3
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

2-(2-oxoazepan-1-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is of particular interest due to its unique structure and potential for use in a variety of different fields.

Mechanism of Action

The mechanism of action of 2-(2-oxoazepan-1-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide is not fully understood, but it is believed to work by inhibiting certain enzymes or receptors in the body. This inhibition can lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-oxoazepan-1-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide are still being studied, but it is believed to have a wide range of potential effects on the body. Some of these effects may include changes in neurotransmitter levels, alterations in gene expression, and changes in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-oxoazepan-1-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide in lab experiments is its unique structure, which allows for a wide range of potential applications. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving 2-(2-oxoazepan-1-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide. Some possible areas of future research may include further studies on the compound's mechanism of action, exploration of its potential therapeutic applications, and investigation of its potential use in other fields such as materials science or nanotechnology.

Synthesis Methods

The synthesis of 2-(2-oxoazepan-1-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide can be achieved through a variety of different methods. One common method involves the reaction of 2-aminocaproic acid with 2-bromoacetyl pyridine, followed by the addition of triazole and subsequent reaction with acetic anhydride.

Scientific Research Applications

2-(2-oxoazepan-1-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide has a wide range of potential applications in scientific research. One area where this compound has been studied extensively is in the field of medicinal chemistry, where it has been shown to have potential as a therapeutic agent for a variety of different diseases.